Cas no 812-13-5 (dimethylphosphoramidothioic difluoride)

dimethylphosphoramidothioic difluoride structure
812-13-5 structure
Product name:dimethylphosphoramidothioic difluoride
CAS No:812-13-5
MF:C2H6F2NPS
MW:145.111306667328
CID:1802054

dimethylphosphoramidothioic difluoride Chemical and Physical Properties

Names and Identifiers

    • dimethylphosphoramidothioic difluoride
    • phosphoramidothioic difluoride, N,N-dimethyl-
    • Phosphoramidothioic difluoride, dimethyl- (6CI,7CI,8CI,9CI)
    • Inchi: 1S/C2H6F2NPS/c1-5(2)6(3,4)7/h1-2H3
    • InChI Key: CSJCDPRTTZJMGG-UHFFFAOYSA-N
    • SMILES: P(N(C)C)(=S)(F)F

Computed Properties

  • Exact Mass: 144.993
  • Monoisotopic Mass: 144.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.298
  • Boiling Point: 116.4°C at 760 mmHg
  • Flash Point: 24.2°C
  • Refractive Index: 1.44
  • pka: -8.80±0.70(Predicted)

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